Cas no 74774-21-3 (b-D-Glucopyranuronic acid, ethylester, tetraacetate (9CI))

• Product Name: b-D-Glucopyranuronic acid, ethylester, tetraacetate (9CI)
• CAS No: 74774-21-3
• MF: C₁₆H₂₂O₁₁
• MW: 390.339286327362
• CID: 557111
• Update Time: 2024-03-05

b-D-Glucopyranuronic acid, ethylester, tetraacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranuronic acid, ethylester, tetraacetate (9CI)
• .beta.-D-Glucopyranuronic acid, ethyl ester, tetraacetate
• Β-D-GLUCOPYRANURONIC ACID ETHYL ESTE TETRAACETATE
• (3R,4S,5R,6R)-6-(acetoxyMethyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetraacetate

• Inchi： 1S/C16H22O11/c1-6-22-15(21)13-11(23-7(2)17)12(24-8(3)18)14(25-9(4)19)16(27-13)26-10(5)20/h11-14,16H,6H2,1-5H3/t11-,12-,13-,14+,16+/m0/s1
• InChI Key： RWXHCKBOPBLXMA-GRYWWWGRSA-N
• SMILES： [C@@H]1(OC(=O)C)O[C@H](C(OCC)=O)[C@@H](OC(=O)C)[C@H](OC(=O)C)[C@H]1OC(=O)C

Computed Properties

• Exact Mass: 390.116
• Monoisotopic Mass: 390.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141A^2